(Z)-2-(4-fluorobenzylidene)-6-((2-methylallyl)oxy)benzofuran-3(2H)-one
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Description
(Z)-2-(4-fluorobenzylidene)-6-((2-methylallyl)oxy)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C19H15FO3 and its molecular weight is 310.324. The purity is usually 95%.
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Scientific Research Applications
Vibrational and Electronic Absorption Spectra Analysis
Research has explored the vibrational and electronic properties of related benzofuran derivatives, such as (Z)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one. These studies involve experimental techniques like FT-IR, FT-Raman, UV spectra, and theoretical methods including density functional theory (DFT) and time-dependent DFT (TD-DFT). Such analyses provide insights into the compound's ground state properties, potential energy distribution, and fluorescence characteristics, indicating applications in materials science for designing optoelectronic devices (Veeraiah et al., 2012).
Antimicrobial Activity
Compounds bearing a fluorine atom and related to benzofuran have been synthesized and evaluated for their antimicrobial activity. For instance, fluorobenzamides containing thiazole and thiazolidine have shown promising antimicrobial effects against various bacterial and fungal strains. The presence of fluorine enhances the antimicrobial efficacy, suggesting these compounds could serve as leads for developing new antimicrobial agents (Desai et al., 2013).
Synthesis of Pyran Derivatives
The reactions involving 3-oxo-2,3-dihydrobenzofuran with different alkyl cyano and alkoxy propenoates have led to the synthesis of pyran derivatives. These compounds, obtained as mixtures of Z and E isomers, showcase the versatility of benzofuran derivatives in organic synthesis, providing a pathway to novel organic compounds with potential applications in medicinal chemistry and as intermediate compounds in synthetic organic chemistry (Mérour & Cossais, 1991).
Photochemical Properties and Excited State Dynamics
Studies on benzyl and substituted benzyl radicals, including p-fluoro derivatives, through laser-induced fluorescence (LIF) in a supersonic free jet, provide valuable data on their spectroscopy and excited state dynamics. These investigations help understand the photochemical behaviors of such compounds, which could be critical in developing photostable materials or in photodynamic therapy applications (Fukushima & Obi, 1990).
Drug Delivery Systems
The synthesis and characterization of spirocyclic sigma1 receptor ligands bearing a p-fluorobenzyl residue indicate potential applications in neurology and oncology, particularly as PET radiotracers. These compounds exhibit high affinity and selectivity, suggesting their utility in imaging studies and targeted therapy (Maestrup et al., 2009).
Properties
IUPAC Name |
(2Z)-2-[(4-fluorophenyl)methylidene]-6-(2-methylprop-2-enoxy)-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FO3/c1-12(2)11-22-15-7-8-16-17(10-15)23-18(19(16)21)9-13-3-5-14(20)6-4-13/h3-10H,1,11H2,2H3/b18-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMBZOYWPGJYBIC-NVMNQCDNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)F)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=C)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)F)/O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.